2-Fluoro-6-(thiophen-2-yl)benzoic acid

• IUPAC Name: 2-fluoro-6-thiophen-2-ylbenzoic acid
• InChI: InChI=1S/C11H7FO2S/c12-8-4-1-3-7(10(8)11(13)14)9-5-2-6-15-9/h1-6H,(H,13,14)
• InChI Key: PAZUGMGDTSNYFD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C(=O)O)C2=CC=CS2
• Molecular Formula: C11H7FO2S
• DSSTOX Substance ID: DTXSID90688538
• Molecular Weight: 222.24 g/mol
• CAS No.: 1261953-47-2

Description

2-Fluoro-6-(thiophen-2-yl)benzoic acid is a fluorinated benzoic acid derivative featuring a thiophene substituent at the 6-position of the aromatic ring. Its molecular formula is C₁₁H₇FO₂S, with a molecular weight of 222.24 g/mol. The compound combines the electron-withdrawing fluorine atom and the sulfur-containing thiophene moiety, which collectively influence its electronic properties, solubility, and reactivity. This structural duality makes it a candidate for applications in medicinal chemistry, particularly in drug design targeting enzymes or receptors sensitive to halogen and heterocyclic interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Fluoro-6-(thiophen-2-yl)benzoic acid can be achieved through several methods. One common approach involves the Suzuki-Miyaura coupling reaction, which is a widely-used method for forming carbon-carbon bonds. This reaction typically involves the coupling of a boronic acid derivative with a halogenated aromatic compound in the presence of a palladium catalyst . The reaction conditions are generally mild and can be performed at room temperature or slightly elevated temperatures.

Industrial Production Methods

Industrial production of 2-Fluoro-6-(thiophen-2-yl)benzoic acid may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the optimization of reaction conditions, such as temperature, pressure, and catalyst concentration, is crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

2-Fluoro-6-(thiophen-2-yl)benzoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the thiophene ring to a dihydrothiophene or tetrahydrothiophene derivative.

Substitution: Electrophilic aromatic substitution reactions can introduce additional substituents onto the aromatic ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Reagents like bromine (Br₂) or nitric acid (HNO₃) can be used for electrophilic aromatic substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the thiophene ring can yield sulfoxides or sulfones, while reduction can produce dihydrothiophene or tetrahydrothiophene derivatives.

Scientific Research Applications

2-Fluoro-6-(thiophen-2-yl)benzoic acid has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound can be used in the study of enzyme inhibition and protein-ligand interactions.

Industry: It is used in the production of advanced materials, such as organic semiconductors and light-emitting diodes (OLEDs).

Mechanism of Action

The mechanism of action of 2-Fluoro-6-(thiophen-2-yl)benzoic acid depends on its specific application. In biological systems, the compound may interact with enzymes or receptors, leading to inhibition or activation of specific pathways. The presence of the fluorine atom and thiophene ring can enhance the compound’s binding affinity and selectivity for its molecular targets.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table compares 2-Fluoro-6-(thiophen-2-yl)benzoic acid with structurally related fluorinated benzoic acids and derivatives:

Compound Name	Molecular Formula	Key Substituents	Unique Features
2-Fluoro-6-(thiophen-2-yl)benzoic acid	C₁₁H₇FO₂S	Thiophen-2-yl, -COOH, -F	Thiophene enhances π-π stacking; fluorine increases electrophilicity
2-Fluoro-6-(phenylsulfanyl)benzoic acid	C₁₃H₉FO₂S	Phenylsulfanyl, -COOH, -F	Sulfur-linked phenyl group improves lipophilicity
2-Fluoro-6-(trifluoromethyl)cinnamic acid	C₁₀H₆F₄O₂	Trifluoromethyl, -COOH, -F, alkene	Trifluoromethyl group increases metabolic stability; alkene adds conjugation
2-Fluoro-6-(3-methyl-1,2,4-oxadiazol-5-yl)benzoic acid	C₁₀H₇FN₂O₃	Oxadiazole, -COOH, -F	Oxadiazole improves solubility; methyl group modulates steric effects
3-Ethoxy-2-fluoro-6-(trifluoromethyl)benzoic acid	C₉H₈F₄O₃	Ethoxy, -COOH, -F, -CF₃	Ethoxy enhances hydrogen bonding; trifluoromethyl boosts electron withdrawal

Electronic and Reactivity Differences

• Thiophene vs. Sulfur-Containing Groups : The thiophene ring in 2-Fluoro-6-(thiophen-2-yl)benzoic acid facilitates stronger π-π interactions compared to phenylsulfanyl () or oxadiazole groups (). This property is advantageous in protein-ligand binding studies .
• Fluorine Positional Effects : Unlike 2-fluoro-3-methoxy-6-methylbenzoic acid (), the fluorine in the target compound is ortho to the carboxylic acid, which may reduce intramolecular hydrogen bonding and increase acidity (pKa ~2.5–3.0) .
• Trifluoromethyl vs. Thiophene : The trifluoromethyl group in analogs () introduces stronger electron-withdrawing effects than thiophene, altering reaction pathways in nucleophilic substitutions .